Cas no 70031-93-5 (3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine)

• Product Name: 3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine
• CAS No: 70031-93-5
• MF: C₁₄H₉BrN₂S
• MW: 317.203660726547
• MDL: MFCD00137600
• CID: 2192469
• Update Time: 2025-05-19

3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-[4-(4-bromophenyl)-2-thiazolyl]-
• 3-[4-(4-bromophenyl)-1,3-thiazol-2-yl]pyridine
• 4-(4-bromophenyl)-2-(3-pyridyl)-1,3-thiazole
• Bio5B7
• Maybridge1_005181
• SBB062311
• 3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine

• MDL： MFCD00137600
• Inchi： 1S/C14H9BrN2S/c15-12-5-3-10(4-6-12)13-9-18-14(17-13)11-2-1-7-16-8-11/h1-9H
• InChI Key： LGXAFGTVYJRCNW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.9
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine

Introduction to 3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine (CAS No. 70031-93-5)

3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine, a compound with the chemical identifier CAS No. 70031-93-5, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic aromatic amines and has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural framework of this molecule incorporates both pyridine and thiazole moieties, which are well-known for their diverse biological activities.

The presence of a 4-bromophenyl group in the structure enhances its reactivity and utility in synthetic chemistry. The bromine atom serves as a versatile handle for further functionalization, allowing chemists to modify the molecule and explore its pharmacological properties. This feature makes 3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been a growing interest in thiazole-pyridine hybrids due to their demonstrated efficacy in various therapeutic areas. These hybrids often exhibit significant biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of the thiazole and pyridine rings in 3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine contributes to its unique pharmacological profile, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The structural complexity of molecules like 3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine allows for precise tuning of their biological activities through structural modifications. Researchers have been exploring various derivatives of this compound to enhance its potency and selectivity for specific targets.

The synthesis of 3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine involves multi-step organic reactions that require careful optimization to ensure high yields and purity. The bromophenyl group plays a crucial role in these synthetic pathways, facilitating cross-coupling reactions that are essential for constructing the desired heterocyclic framework. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to achieve efficient transformations.

The pharmacological evaluation of 3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine has revealed several interesting findings. Preclinical studies indicate that this compound exhibits notable activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has shown promise in inhibiting inflammatory pathways, making it a candidate for treating chronic inflammatory diseases.

The interaction between 3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine and biological targets has been extensively studied using computational methods. Molecular modeling techniques have helped researchers understand the binding mechanisms and identify key residues involved in the interaction. These insights have guided the design of more potent derivatives with improved pharmacokinetic properties.

In conclusion, 3-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyridine is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it a versatile tool for drug discovery. Ongoing studies continue to uncover new applications and therapeutic benefits associated with this molecule, reinforcing its importance in modern medicinal chemistry.